Cas no 1194375-40-0 (7-bromo-2-methylimidazo[1,2-a]pyridine)

• Product Name: 7-bromo-2-methylimidazo[1,2-a]pyridine
• CAS No: 1194375-40-0
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD11226901
• CID: 1101299
• PubChem ID: 67027368
• Update Time: 2025-11-01

7-bromo-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-methyl-Imidazo[1,2-a]pyridine
• 7-bromo-2-methylimidazo[1,2-a]pyridine
• DA-35786
• CCG-339820
• SCHEMBL1426603
• Z1269220752
• EN300-192563
• 1194375-40-0
• SB13757
• Imidazo[1,2-a]pyridine, 7-bromo-2-methyl-
• W13391
• MFCD11226901
• CS-0183608
• AS-55070
• SY166397
• AKOS022691237
• DTXSID801282934

• MDL： MFCD11226901
• Inchi： 1S/C8H7BrN2/c1-6-5-11-3-2-7(9)4-8(11)10-6/h2-5H,1H3
• InChI Key： WUWNXFKNYAWAAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(C)N=C2C=1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3Ų

Additional information on 7-bromo-2-methylimidazo[1,2-a]pyridine

Comprehensive Overview of 7-bromo-2-methylimidazo[1,2-a]pyridine (CAS No. 1194375-40-0)

7-bromo-2-methylimidazo[1,2-a]pyridine (CAS No. 1194375-40-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. With the increasing demand for novel drug candidates and functional materials, this compound has become a focal point in medicinal chemistry and material science.

The molecular structure of 7-bromo-2-methylimidazo[1,2-a]pyridine features a bromine atom at the 7-position and a methyl group at the 2-position, which significantly influences its reactivity and potential applications. Researchers are particularly interested in its role as a building block for small molecule inhibitors and kinase-targeted therapies, areas that align with current trends in precision medicine. The compound's CAS No. 1194375-40-0 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

In recent years, the compound has been explored for its potential in cancer research and neurodegenerative disease studies. Its ability to modulate specific enzymatic pathways makes it a candidate for developing next-generation therapeutics. Additionally, the rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models predict their interactions with biological targets more efficiently. This synergy between experimental and in silico approaches underscores the compound's versatility.

From a synthetic perspective, 7-bromo-2-methylimidazo[1,2-a]pyridine serves as a key intermediate in the preparation of more complex molecules. Its bromine substituent allows for further functionalization via cross-coupling reactions, a feature highly valued in click chemistry and fragment-based drug design. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms, a growing trend in industrial R&D.

Environmental and safety considerations are equally important when discussing CAS No. 1194375-40-0. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its applications in green chemistry initiatives are being investigated, particularly in catalytic processes that minimize waste. This aligns with the global push for sustainable chemical synthesis, a topic frequently queried in academic and industrial forums.

The commercial availability of 7-bromo-2-methylimidazo[1,2-a]pyridine has expanded due to its rising demand. Suppliers often highlight its high purity grades (>98%) and compatibility with GMP standards, catering to pharmaceutical developers. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its quality, addressing common user concerns about batch consistency.

Looking ahead, the compound's potential in personalized medicine and bioconjugation technologies presents exciting opportunities. Its structural motifs are being studied for proteolysis-targeting chimera (PROTAC) applications, a cutting-edge field in drug development. As researchers continue to unravel its properties, CAS No. 1194375-40-0 remains a subject of active investigation and innovation.